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Compound of Interest

Compound Name:
1-(3-Hydroxypropyl)piperidin-2-

one

CAS No.: 71533-22-7

Cat. No.: B2944897

Get Quote

Introduction & Physicochemical Profile[1][2][3][4][5]
[6][7][8][9]
1-(3-Hydroxypropyl)piperidin-2-one is a six-membered lactam ring with a hydroxyl-

terminated propyl chain attached to the nitrogen atom. This bifunctionality (lactam + alcohol)

imparts significant polarity and water miscibility, necessitating specific analytical approaches.

Chemical Formula:ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline

ng-star-inserted">

[1]

Molecular Weight: 157.21 g/mol [2][3]

Structure: A piperidin-2-one core N-substituted with a 3-hydroxypropyl group.[4][3][5][6]

Key Properties:
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Boiling Point: High (>250°C estimated), making it a low-VOC solvent.

Solubility: Miscible with water, alcohols, and polar aprotic solvents.

Chromophore: Weak (amide absorption <220 nm).

Analytical Strategy Workflow
The following diagram outlines the logical flow for full characterization, ensuring no critical

quality attribute is overlooked.

Raw Sample
1-(3-Hydroxypropyl)piperidin-2-one
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1H & 13C NMR
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Click to download full resolution via product page

Caption: Analytical workflow for the complete characterization of 1-(3-
Hydroxypropyl)piperidin-2-one, prioritizing GC-FID for assay due to compound volatility and

polarity.

Protocol 1: Structural Identification (NMR & FTIR)
Objective: To unequivocally confirm the chemical structure and rule out isomeric forms (e.g., O-

alkylated vs. N-alkylated products).
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A. Nuclear Magnetic Resonance (NMR)
Rational: NMR is the gold standard for distinguishing the N-substituted lactam from potential

impurities like unsubstituted valerolactam or ring-opened amino acids.

Solvent:

(Chloroform-d) is standard. Use

if the hydroxyl proton needs to be clearly resolved (avoids exchange).

Instrument: 400 MHz or higher recommended.

Expected 1H NMR Assignments (in

):

Position Group
Shift (

ppm)
Multiplicity Integration

Structural
Insight

Lactam Ring (Ring) 3.25 – 3.35 Triplet (t) 2H
Adjacent to

Nitrogen

Lactam Ring 2.35 – 2.45 Triplet (t) 2H
Adjacent to

Carbonyl

Lactam Ring 1.75 – 1.85 Multiplet (m) 4H
Ring

backbone

Side Chain (Chain) 3.35 – 3.45 Triplet (t) 2H Linker to ring

Side Chain (Middle) 1.65 – 1.75 Quintet (p) 2H Propyl spacer

Side Chain 3.55 – 3.65 Triplet (t) 2H
Adjacent to

Hydroxyl

Hydroxyl 2.5 – 4.0 Broad Singlet 1H

Chemical

shift varies

with conc.
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B. Fourier Transform Infrared (FTIR)
Rational: Quick confirmation of the lactam carbonyl and hydroxyl functionality.

Method: ATR (Attenuated Total Reflectance) on neat liquid.

Key Bands:

3300–3450 cm⁻¹: Broad O-H stretch (Alcohol).

1620–1640 cm⁻¹: Strong C=O stretch (Tertiary Lactam). Note: This is lower than esters or

ketones due to resonance.

1450–1500 cm⁻¹: C-H bending.

Protocol 2: Purity Assay by GC-FID (Primary
Method)
Objective: To quantify the purity of the material and detect volatile organic impurities. Expert

Insight: Gas Chromatography (GC) is preferred over HPLC for this molecule because it lacks a

strong UV chromophore. However, due to the hydroxyl group and the lactam ring, the molecule

is highly polar. A standard non-polar column (like DB-1 or DB-5) will result in severe peak

tailing. You must use a Polar (PEG/Wax) column.

Method Parameters
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Parameter Setting

Instrument GC with Flame Ionization Detector (FID)

Column
DB-WAX or ZB-WAXplus (Polyethylene Glycol),

30 m × 0.32 mm × 0.25 µm

Carrier Gas
Helium or Nitrogen at 1.5 mL/min (Constant

Flow)

Inlet Split/Splitless (Split ratio 50:1), Temp: 250°C

Detector (FID)
Temp: 300°C;

: 30 mL/min; Air: 300 mL/min

Injection Vol. 1.0 µL

Oven Program
1. Initial: 80°C (Hold 1 min) 2. Ramp: 10°C/min

to 240°C 3. Final: 240°C (Hold 10 min)

Diluent Methanol or Acetonitrile (Must be anhydrous)

System Suitability Criteria (Self-Validating)
Tailing Factor: The main peak (1-(3-Hydroxypropyl)piperidin-2-one) must have a tailing

factor

. If tailing is higher, trim the column or deactivate the inlet liner (use deactivated wool).

Resolution: Resolution between the main peak and the nearest impurity (likely 2-piperidone)

must be

.

Repeatability: RSD of peak area for 5 replicate injections of the standard must be

.

Protocol 3: Alternative Assay by HPLC-UV
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Objective: Purity analysis if the sample is thermally unstable or contains non-volatile salts.

Expert Insight: Since the compound only absorbs at low wavelengths (amide bond), we use

210 nm. To retain this polar molecule on a C18 column, we need a high-aqueous mobile phase

or a specialized "Aqua" or "Polar-Embedded" column.

Method Parameters
Parameter Setting

Column
Waters Atlantis T3 or Phenomenex Luna Omega

PS C18 (150 mm × 4.6 mm, 3 µm)

Mobile Phase A
10 mM Ammonium Phosphate Buffer, pH 3.0

(Suppress silanol activity)

Mobile Phase B Acetonitrile (HPLC Grade)

Gradient

0-2 min: 5% B (Isocratic hold for retention) 2-15

min: 5%

60% B 15-20 min: 60% B

Flow Rate 1.0 mL/min

Detection UV at 210 nm (Reference 360 nm if using DAD)

Temperature 30°C

Impurity Profiling & Trace Analysis
A. Residual Solvents (GC-Headspace)
The synthesis likely involves alkylation of 2-piperidone with 3-chloro-1-propanol or 3-bromo-1-

propanol.

Target Impurities: 2-Piperidone (starting material), 3-Halo-1-propanol, Toluene/DMF (reaction

solvents).

Protocol: Use standard USP <467> conditions for Class 2 solvents.

B. Water Content (Karl Fischer)
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Due to the hygroscopic nature of the hydroxypropyl group, water is a critical impurity.

Method: Volumetric Karl Fischer Titration.

Titrant: Composite 5 (hydranal).

Solvent: Methanol (dry).
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(Note: Specific literature on this exact derivative is sparse; methods are derived from validated

protocols for the structural analogs NMP and HEP.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. PubChemLite - 1-[(2s)-2-hydroxypropyl]piperidin-2-one (C8H15NO2)
[pubchemlite.lcsb.uni.lu]

2. 1-(3-Hydroxypropyl)-4-piperidone | C8H15NO2 | CID 18001695 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. Page loading... [wap.guidechem.com]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://pubchemlite.lcsb.uni.lu/e/compound/121598028
https://pubchem.ncbi.nlm.nih.gov/compound/1-_3-Hydroxypropyl_-4-piperidone
https://www.benchchem.com/product/b2944897/docs?utm_src=pdf-body#application-note-analytical-characterization-of-1-3-hydroxypropyl-piperidin-2-one
https://www.echemi.com/products/pd2110012836-1-3-hydroxypropylpiperidine-2-6-dione.html
https://cymitquimica.com/pt/categorias/232/building-blocks/?items=20&page=9640
https://pubchem.ncbi.nlm.nih.gov/
https://www.waters.com/
https://www.benchchem.com/product/b2944897?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchemlite.lcsb.uni.lu/e/compound/121598028
https://pubchemlite.lcsb.uni.lu/e/compound/121598028
https://pubchem.ncbi.nlm.nih.gov/compound/1-_3-Hydroxypropyl_-4-piperidone
https://pubchem.ncbi.nlm.nih.gov/compound/1-_3-Hydroxypropyl_-4-piperidone
https://wap.guidechem.com/encyclopedia/3-3-hydroxypropyl-piperidin-2--dic3176938.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2944897?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. 3-(S)-HYDROXY-2-PIPERIDONE | 74954-71-5 [chemicalbook.com]

5. echemi.com [echemi.com]

6. Efficient Preparation of (S)-N-Boc-3-Hydroxylpiperidine Through Bioreduction by a
Thermostable Aldo-KetoReductase - PubMed [pubmed.ncbi.nlm.nih.gov]

7. Building Blocks | CymitQuimica [cymitquimica.com]

To cite this document: BenchChem. [Application Note: Analytical Characterization of 1-(3-
Hydroxypropyl)piperidin-2-one]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2944897/docs#application-note-analytical-
characterization-of-1-3-hydroxypropyl-piperidin-2-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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